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Compound of Interest

Compound Name: Valeryl-L-carnitineChloride

Cat. No.: B10796963

Get Quote

Topic: Valeryl-L-carnitine Chloride Proper Disposal Procedures

Executive Summary & Core Directive
Objective: To provide a scientifically rigorous, compliant, and safety-first protocol for the

disposal of Valeryl-L-carnitine Chloride (CAS: 162040-64-4).

Operational Stance: While Valeryl-L-carnitine Chloride is often classified as non-hazardous

under GHS criteria (depending on the vendor and purity), it is a quaternary ammonium

compound. Best laboratory practices (GLP) and environmental stewardship dictate that it must

not be disposed of via sanitary sewer systems. The "dilution is the solution to pollution" mindset

is obsolete. This compound must be segregated and managed as Non-Regulated Chemical

Waste destined for high-temperature incineration.

Critical Distinction: Do NOT confuse this compound with Valeryl Chloride (CAS: 638-29-9),

which is a corrosive, flammable, and water-reactive acid halide. The protocols below apply

strictly to the carnitine ester salt.
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Before initiating disposal, verify the material identity to ensure compatibility with waste streams.

Parameter Specification Operational Note

Chemical Name Valeryl-L-carnitine Chloride
Short-chain acylcarnitine

(C5:0)

CAS Number 162040-64-4
Verify CAS to distinguish from

Valeryl Chloride.

Physical State White crystalline solid
Hygroscopic; keep containers

tightly sealed.

Solubility Water, DMSO, Ethanol
Highly water-soluble; poses

leaching risk if landfilled.

GHS Classification Generally Not Classified

Treat as "Organic Chemical,

N.O.S." (Not Otherwise

Specified).

Reactivity Stable
Incompatible with strong

oxidizing agents.[1]

Waste Segregation & Classification Logic
Effective disposal starts with accurate segregation. Mixing this compound with incompatible

streams (e.g., strong oxidizers) can create secondary hazards.

Decision Matrix: Waste Stream Selection
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Figure 1: Decision matrix for segregating Valeryl-L-carnitine Chloride waste based on physical

state and solvent composition.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or
Contaminated Consumables)
Applicability: Expired reagents, weigh boats, contaminated gloves, spill cleanup debris.

Containment: Place the solid material in a chemically compatible container (HDPE jar or

double-bagged in 6-mil polyethylene bags).

Labeling: Affix a hazardous waste tag. Even if "non-regulated," label clearly:

Content: "Valeryl-L-carnitine Chloride, Solid"

Hazard Checkbox: Check "Toxic" or "Irritant" as a precautionary measure if your institution

requires it for all chemical salts, or write "Non-Regulated Organic Salt."

Consolidation: This container can be consolidated with other solid, non-reactive organic

salts.

Disposal Path: Ship for High-Temperature Incineration.

Reasoning: Incineration ensures complete destruction of the quaternary ammonium

structure, preventing potential accumulation in soil or groundwater [1].

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC waste, stock solutions.

Solvent Identification: Determine the primary solvent.

If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

If Non-Halogenated (Methanol, Ethanol, DMSO, Water): Segregate into Non-Halogenated

Organic Waste.

Aqueous Considerations:
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Do NOT Flush: Although water-soluble, quaternary ammonium compounds can disrupt

biological wastewater treatment processes and may exhibit aquatic toxicity in high

concentrations [2].

Action: Collect aqueous solutions in the "Non-Halogenated" solvent waste drum. The high

BTU value of the accompanying solvents will assist in the incineration of the aqueous

fraction.

Container: Use standard safety cans or HDPE carboys (e.g., Nalgene). Ensure the cap is

vented if there is any risk of off-gassing (unlikely with this stable salt).

Spill Response & Decontamination
In the event of a laboratory spill, immediate containment prevents migration into floor drains.
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Figure 2: Operational workflow for containing and cleaning up Valeryl-L-carnitine spills.

Decontamination Note: After removing the bulk material, wipe the surface with a dilute

detergent solution. Valeryl-L-carnitine is highly soluble; water is the most effective

decontamination solvent. Dispose of the paper towels as solid chemical waste.

Regulatory & Compliance Framework
US EPA (RCRA): Valeryl-L-carnitine Chloride is not a P-listed or U-listed waste. However,

under 40 CFR 261.3, the generator is responsible for determining if the waste exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.
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Determination: It generally does not meet these criteria. Therefore, it is often classified as

"Non-RCRA Regulated Waste."

Institutional Policy: Most universities and pharmaceutical companies enforce a "No Drain

Disposal" policy for all chemical structures to exceed EPA compliance.

European Waste Catalogue (EWC):

Suggested Code: 16 05 09 (discarded chemicals other than those mentioned in 16 05 06,

16 05 07 or 16 05 08).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://dtsc.ca.gov/wp-content/uploads/sites/31/2024/11/QACs-Background-Document-Final-Accessible.pdf
https://dtsc.ca.gov/wp-content/uploads/sites/31/2024/11/QACs-Background-Document-Final-Accessible.pdf
https://pubs.acs.org/doi/10.1021/acs.est.5b01648
https://www.benchchem.com/product/b10796963?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cosmobiousa.com/content/document/larodan/lrd-17-0500_valeryl-l-carnitine-hcl-salt_msds.pdf
https://dtsc.ca.gov/wp-content/uploads/sites/31/2024/11/QACs-Background-Document-Final-Accessible.pdf
https://www.benchchem.com/product/b10796963/docs#valeryl-l-carnitinechloride-proper-disposal-procedures
https://www.benchchem.com/product/b10796963/docs#valeryl-l-carnitinechloride-proper-disposal-procedures
https://www.benchchem.com/product/b10796963/docs#valeryl-l-carnitinechloride-proper-disposal-procedures
https://www.benchchem.com/product/b10796963/docs#valeryl-l-carnitinechloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10796963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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